Cas no 2648936-12-1 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid
• CAS No: 2648936-12-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6441348
• PubChem ID: 165505003
• Update Time: 2025-10-29

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid
• EN300-1491627
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-hydroxybutanoic acid
• 2648936-12-1

• Inchi： 1S/C25H30N2O6/c1-3-13-25(2,23(31)26-21(12-14-28)22(29)30)27-24(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21,28H,3,12-15H2,1-2H3,(H,26,31)(H,27,32)(H,29,30)/t21-,25?/m1/s1
• InChI Key： BGZOLVJZLCIYRT-JGKWMGOWSA-N
• SMILES： O(C(NC(C)(C(N[C@@H](C(=O)O)CCO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid

Introduction to (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic Acid (CAS No. 2648936-12-1)

The compound (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid, identified by its CAS number 2648936-12-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its complex functional groups and stereochemistry, has garnered considerable attention due to its potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and the specific arrangement of amino and hydroxyl groups contribute to its unique chemical properties, making it a promising candidate for further research and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with tailored biological activities. The compound in question, with its chiral center at the (2R) configuration, offers a distinct advantage in terms of specificity and efficacy. This stereochemical purity is crucial for ensuring optimal pharmacokinetic profiles and minimizing side effects, which are often associated with racemic mixtures. The fluoren-9-ylmethoxycarbonyl group, a common feature in many bioactive molecules, is known for its stability and ability to enhance binding affinity to biological targets.

The molecular backbone of this compound, featuring a 2-methylpentanamido moiety, contributes to its solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of a 4-hydroxybutanoic acid group introduces a hydrophilic component, further enhancing its compatibility with biological systems. These structural features collectively make this compound an attractive candidate for various therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacological properties. The incorporation of the fluoren-9-ylmethoxycarbonyl group into this molecule not only imparts these benefits but also opens up possibilities for designing more sophisticated derivatives with tailored functionalities. Such derivatives could potentially exhibit improved binding affinities or novel mechanisms of action against various diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, is essential for achieving the desired stereochemical outcome. These synthetic methodologies are at the forefront of modern organic chemistry and play a pivotal role in the development of complex pharmaceuticals.

Beyond its structural complexity, this compound has shown promise in preclinical studies as a potential therapeutic agent. Initial research indicates that it may exhibit inhibitory effects on certain enzymes or receptors involved in pathological processes. For instance, studies have suggested that derivatives of this class may interfere with key signaling pathways implicated in inflammation or cancer progression. While further research is needed to fully elucidate its mechanism of action, these preliminary findings are encouraging and warrant deeper investigation.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, or lack of selectivity. The unique structural features of this compound address some of these issues by enhancing solubility and potentially reducing off-target effects. Moreover, its chiral nature allows for the exploration of enantiomer-specific interactions with biological targets, which could lead to more effective and safer medications.

In conclusion, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-hydroxybutanoic acid (CAS No. 2648936-12-1) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, characterized by functional groups such as the fluoren-9-ylmethoxycarbonyl, offers unique advantages in terms of stability, bioavailability, and potential therapeutic efficacy. Further research is warranted to fully explore its applications in medicine and biotechnology.